- Process for the preparation of the "Windaus 25-hydroxyketone" from Vitamin D2 via Wittig-Horner reaction, Spain, , ,
Cas no 95716-68-0 ((1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one)

95716-68-0 structure
Product Name:(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one
CAS No:95716-68-0
Molecular Formula:C19H32O2
Molecular Weight:292.456186294556
CID:2184289
PubChem ID:11833231
(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Properties
Names and Identifiers
-
- (1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one
- (1R,3aR,7aR)-1-[(2R,3E,5S)-6-Hydroxy-5,6-dimethyl-3-hepten-2-yl]- 7a-methyloctahydro-4H-inden-4-one
- (1R,3aR,7aR)-Octahydro-1-[(1R,2E,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-one
- (1R,3aR,7aR)-Octahydro-1-[(1R,2E,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-one (ACI)
- 4H-Inden-4-one, octahydro-1-(5-hydroxy-1,4,5-trimethyl-2-hexenyl)-7a-methyl-, [1R-[1α(1R*,2E,4S*),3aβ,7aα]]- (9CI)
- Paricalcitol Impurity 4
- C16824
- CS-M1939
- SCHEMBL13775133
- CS-14345
- AKOS030528672
- 95716-68-0
- (7aR)-1-[(2R,5S,E)-6-Hydroxy-5,6-dimethylhept- 3-en-2-yl]-7a-methylhexahydro-1H-inden-4(2H)-one
- (1R,3Ar,7aR)-1-[(E,2R,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
- AC-29736
- DB-257438
- VDA71668
-
- InChIKey: QZJWXZGUOIMBAV-WXWTUHQWSA-N
- Inchi: 1S/C19H32O2/c1-13(8-9-14(2)18(3,4)21)15-10-11-16-17(20)7-6-12-19(15,16)5/h8-9,13-16,21H,6-7,10-12H2,1-5H3/b9-8+/t13-,14+,15-,16+,19-/m1/s1
- SMILES: C[C@]12CCCC(=O)[C@@H]1CC[C@@H]2[C@H](C)/C=C/[C@H](C)C(O)(C)C
Computed Properties
- Exact Mass: 292.240230259g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 292.240230259g/mol
- Heavy Atom Count: 21
- Complexity: 423
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Solubility: Almost insoluble (0.041 g/l) (25 º C),
- Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),
(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AW97458-25mg |
(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one |
95716-68-0 | 25mg |
$1424.00 | 2024-07-18 | ||
ChemScence | CS-M1939-100mg |
(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one |
95716-68-0 | 100mg |
$1800.0 | 2022-04-26 | ||
Key Organics Ltd | CS-14345-0.25g |
(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one |
95716-68-0 | >97% | 0.25g |
£5097.00 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058986-100mg |
(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one |
95716-68-0 | 97% | 100mg |
¥19656 | 2023-04-12 |
(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Solvents: Dichloromethane ; rt
1.2 Reagents: Dipyridinium dichromate ; 14 h, rt
1.3 Solvents: Diethyl ether ; 1 h, rt
1.2 Reagents: Dipyridinium dichromate ; 14 h, rt
1.3 Solvents: Diethyl ether ; 1 h, rt
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Solvents: Dichloromethane ; rt
1.2 Reagents: Dipyridinium dichromate ; 14 h, rt
1.3 Solvents: Diethyl ether ; 1 h, rt
1.2 Reagents: Dipyridinium dichromate ; 14 h, rt
1.3 Solvents: Diethyl ether ; 1 h, rt
Reference
- Process for the preparation of the "Windaus 25-hydroxyketone" from Vitamin D2 via Julia-Kocienski reaction, Spain, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Ethanol , Water ; -40 °C; 40 min, -40 °C → -25 °C; 20 min, rt
1.2 Reagents: Sodium periodate Solvents: Methanol , Water ; cooled; 2 h, rt
1.2 Reagents: Sodium periodate Solvents: Methanol , Water ; cooled; 2 h, rt
Reference
- Process for the preparation of octahydroindene derivatives, useful as intermediates of for paricalcitol, World Intellectual Property Organization, , ,
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 15 min, -50 °C
1.2 Solvents: Tetrahydrofuran ; -50 °C; 2.5 h, -50 °C; -50 °C → rt
1.3 Reagents: Water
1.2 Solvents: Tetrahydrofuran ; -50 °C; 2.5 h, -50 °C; -50 °C → rt
1.3 Reagents: Water
Reference
- Preparation method of stable paricalcitol from 1L-epi-2-inosose, vitamin D2 and methyl (R)-3-hydroxy-2-methylpropanoate, China, , ,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane
Reference
- Stereocontrolled total synthesis of 1α,25-dihydroxycholecalciferol and 1α,25-dihydroxyergocalciferolJournal of Organic Chemistry, 1986, 51(16), 3098-108,
Synthetic Circuit 6
Reaction Conditions
Reference
- An intramolecular Diels-Alder approach to the cis ring fused isomer of the 25-hydroxy vitamin D2 Grundmann ketoneJournal of Organic Chemistry, 1992, 57(16), 4380-5,
Synthetic Circuit 7
Reaction Conditions
Reference
- Two new approaches to the 25-hydroxy-vitamin D2 side chainJournal of Organic Chemistry, 1992, 57(7), 2007-12,
Synthetic Circuit 8
Reaction Conditions
Reference
- Stereocontrolled total synthesis of 1α,25-dihydroxyergocalciferolCroatica Chemica Acta, 1986, 58(4), 757-63,
Synthetic Circuit 9
Reaction Conditions
Reference
- 1α,25-Dihydroxyergocalciferol, European Patent Organization, , ,
(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Raw materials
- Eldecalcitol Impurity 46
- Ercalcidiol
- (3S)-4-(Diphenylphosphinyl)-2,3-dimethyl-2-butanol
- (7Ar)-1-(6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-4-ol
(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Preparation Products
(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one Related Literature
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95716-68-0 ((1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one) Related Products
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:95716-68-0)(1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-diMethylhept-3-en-2-yl)-7a-Methylhexahydro-1H-inden-4(2H)-one

Purity:99.9%
Quantity:200kg
Price($):discuss personally